Cas no 1525765-87-0 (thiolane-3-carboximidamide)

• Product Name: thiolane-3-carboximidamide
• CAS No: 1525765-87-0
• MF: C₅H₁₀N₂S
• MW: 130.211299419403
• CID: 6287984
• PubChem ID: 83678081
• Update Time: 2025-10-30

thiolane-3-carboximidamide Chemical and Physical Properties

Names and Identifiers

• thiolane-3-carboximidamide
• 1525765-87-0
• EN300-1742537

• Inchi： 1S/C5H10N2S/c6-5(7)4-1-2-8-3-4/h4H,1-3H2,(H3,6,7)
• InChI Key： YIHIYZCUGXROJJ-UHFFFAOYSA-N
• SMILES： S1CCC(C(=N)N)C1

Computed Properties

• Exact Mass: 130.05646950g/mol
• Monoisotopic Mass: 130.05646950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 75.2Ų

Additional information on thiolane-3-carboximidamide

Comprehensive Overview of Thiolane-3-carboximidamide (CAS No. 1525765-87-0): Properties, Applications, and Research Insights

Thiolane-3-carboximidamide (CAS No. 1525765-87-0) is a sulfur-containing heterocyclic compound with the molecular formula C₅H₁₀N₂S. This unique structure combines a thiolane ring (a saturated five-membered ring with one sulfur atom) and a carboximidamide functional group, making it a versatile intermediate in organic synthesis and pharmaceutical research. Its CAS registry number, 1525765-87-0, is critical for precise identification in chemical databases and regulatory documentation.

The growing interest in sulfur heterocycles like thiolane-3-carboximidamide stems from their role in drug discovery, particularly in designing enzyme inhibitors and antimicrobial agents. Researchers are exploring its potential in addressing antibiotic resistance, a global health concern highlighted by the WHO. The compound’s imidamide moiety also attracts attention for its hydrogen-bonding capabilities, which are pivotal in molecular recognition and supramolecular chemistry.

From an industrial perspective, 1525765-87-0 is valued for its compatibility with green chemistry principles. Recent studies emphasize its utility in catalytic reactions, aligning with the demand for sustainable synthetic methods. A 2023 Journal of Medicinal Chemistry review noted derivatives of thiolane-3-carboximidamide as promising candidates for non-toxic corrosion inhibitors, a hot topic in materials science due to the push for eco-friendly alternatives.

Analytical characterization of thiolane-3-carboximidamide typically involves NMR spectroscopy, mass spectrometry, and HPLC. Its stability under physiological conditions (pH 7.4, 37°C) has been investigated for biomedical applications, with computational models predicting favorable ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) profiles. These properties make it a frequent subject in AI-driven drug design queries, as machine learning accelerates the screening of similar scaffolds.

In the context of personalized medicine, researchers are examining how structural modifications of 1525765-87-0 could enhance target specificity. Patent filings from 2020–2023 reveal its incorporation into kinase inhibitors for oncology, reflecting the compound’s adaptability. Notably, its thiolane core mimics natural metabolites, a strategy increasingly exploited in metabolomics studies—a trending search term in life sciences.

Supply chain dynamics for thiolane-3-carboximidamide are influenced by its niche applications. Suppliers often highlight its ≥95% purity (HPLC-grade) and compliance with REACH/ISO standards, addressing the pharmaceutical industry’s stringent requirements. Forum discussions frequently address synthesis scalability, with microwave-assisted methods gaining traction as a time-efficient alternative—a response to the high-throughput synthesis trend in chemical manufacturing.

Environmental impact assessments of 1525765-87-0 indicate low bioaccumulation potential (logP ~0.8), a factor driving its preference over halogenated analogs. This aligns with the green chemistry movement, a major focus area in academic and industrial R&D. Regulatory filings emphasize its non-mutagenic properties (Ames test-negative), further supporting its safe handling in controlled environments.

Future directions for thiolane-3-carboximidamide research include exploring its role in bioconjugation techniques for antibody-drug conjugates (ADCs) and as a ligand in transition-metal catalysis. These applications resonate with the surge in click chemistry-related searches, underscoring the compound’s relevance in cutting-edge methodologies. Collaborative studies between computational chemists and synthetic laboratories are expected to unlock further functionalities of this structurally intriguing molecule.